Cas no 1805235-20-4 (3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805235-20-4
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 4800805
• Update Time: 2025-06-29

3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C6H3BrClF2NO/c7-4-3(12)1-2(6(9)10)11-5(4)8/h1,6H,(H,11,12)
• InChI Key： HEBWVNJSUXTBRL-UHFFFAOYSA-N
• SMILES： BrC1C(C=C(C(F)F)NC=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine

Professional Introduction to 3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805235-20-4)

3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine, with the CAS number 1805235-20-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features a pyridine core substituted with multiple functional groups, including bromo, chloro, and difluoromethyl substituents, as well as a hydroxyl group. The unique arrangement of these substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure is highly versatile, allowing for further functionalization and modification to develop novel pharmacophores. In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Specifically, the 3-bromo and 2-chloro substituents enhance its reactivity, making it an excellent candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks for drug development.

The presence of the 6-(difluoromethyl) group adds another layer of functionality, contributing to the compound's metabolic stability and lipophilicity. Difluoromethyl groups are frequently incorporated into drug molecules to improve their pharmacokinetic properties, such as reducing metabolic clearance. This feature has been extensively studied in the context of antiviral and anticancer agents, where enhanced stability often translates to prolonged therapeutic effects.

The hydroxyl group at the 4-position further diversifies the compound's reactivity, enabling its participation in etherification and esterification reactions. These modifications are crucial for linking the pyridine core to other pharmacophoric units or for enhancing solubility in biological systems. The combination of these functional groups makes 3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine a multifaceted building block for medicinal chemists.

In the realm of drug discovery, this compound has been explored in several therapeutic areas. One notable area is oncology, where pyridine derivatives have shown promise as kinase inhibitors. The bromo and chloro substituents facilitate palladium-catalyzed coupling reactions, allowing for the rapid assembly of complex inhibitors targeting aberrant signaling pathways in cancer cells. Recent studies have highlighted the potential of such derivatives in disrupting tyrosine kinase activity, which is often overexpressed in tumors.

Another area of interest is antiviral research. The structural motifs present in 3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine have been investigated for their ability to interfere with viral replication cycles. For instance, modifications at the 3- and 2-positions can mimic natural substrates or inhibit key enzymes involved in viral polymerization. The difluoromethyl group's stability under metabolic conditions ensures that these inhibitors remain active within the host system, providing sustained antiviral efficacy.

The hydroxyl group also plays a critical role in modulating binding interactions with biological targets. By forming hydrogen bonds or participating in hydrophobic interactions, this group can fine-tune the affinity of a drug candidate for its intended receptor. This level of structural control is essential for achieving high selectivity and minimizing off-target effects—a cornerstone of modern drug design.

The synthesis of 3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromo and chloro substituents, followed by protection-deprotection strategies to handle the hydroxyl group appropriately. The introduction of the difluoromethyl group can be achieved through metal-catalyzed cross-coupling or direct fluorination techniques.

The compound's reactivity also makes it suitable for exploring novel synthetic methodologies. For example, recent advances in transition-metal catalysis have enabled more efficient and selective transformations of pyridine derivatives. These innovations have opened up new avenues for constructing complex drug molecules with improved properties.

In conclusion, 3-Bromo-2-chloro-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805235-20-4) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it an invaluable tool for designing novel bioactive molecules across multiple therapeutic areas. As synthetic chemistry continues to evolve, compounds like this will remain at the forefront of drug discovery efforts.